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Compound of Interest

Compound Name: N-Boc-3-dimethylamino-D-alanine

Cat. No.: B010335

Essential Safety and Handling Guide for N-Boc-3-
dimethylamino-D-alanine

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical reagents is paramount. This guide provides essential, immediate safety
and logistical information for N-Boc-3-dimethylamino-D-alanine, a key building block in
synthetic organic chemistry.

Personal Protective Equipment (PPE)

When handling N-Boc-3-dimethylamino-D-alanine, a comprehensive approach to personal
protection is crucial to minimize exposure and ensure laboratory safety. The following table
summarizes the recommended PPE.
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Protection Type

Specific Recommendations

Rationale

Eye/Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[1][2]

To protect eyes from potential

splashes or dust particles.

Skin Protection

Wear appropriate protective
gloves and clothing to prevent

skin exposure.[1][2]

To prevent direct contact with
the skin.

Respiratory Protection

Under normal use conditions
with adequate ventilation, no
respiratory protection is
required. If dust formation is
likely, a particle filter is

recommended.[1][2]

To avoid inhalation of dust

particles.

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of N-Boc-3-

dimethylamino-D-alanine and ensuring a safe laboratory environment.

Handling

Ventilation: Always handle this compound in a well-ventilated area.[1] The use of a chemical

fume hood is recommended to minimize inhalation exposure.

Avoid Dust Formation: This compound is a solid, and care should be taken to avoid the

generation of dust during handling and weighing.[1]

Personal Hygiene: Avoid contact with skin, eyes, or clothing.[1] After handling, wash hands

thoroughly.

Ingestion and Inhalation: Avoid ingestion and inhalation of the compound.[1]
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Storage

o Container: Keep the container tightly closed.[1]
» Conditions: Store in a dry, cool, and well-ventilated place.[1]
e Incompatibilities: Keep away from strong oxidizing agents.[2]

Disposal Plan

Proper disposal of N-Boc-3-dimethylamino-D-alanine and its containers is essential to
prevent environmental contamination and comply with regulations.

o Chemical Disposal: Unused or waste material should be swept up and shoveled into
suitable, labeled containers for disposal.[1] Disposal should be carried out by a licensed
professional waste disposal service.

e Environmental Precautions: This material should not be released into the environment.[1]

o Container Disposal: Empty containers should be disposed of in accordance with local
regulations.

Experimental Workflow: Handling and Disposal

The following diagram illustrates the standard workflow for the safe handling and disposal of N-
Boc-3-dimethylamino-D-alanine in a laboratory setting.
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Workflow for Handling and Disposal of N-Boc-3-dimethylamino-D-alanine
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Caption: A flowchart outlining the key steps for safe handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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